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Personal protective equipment for handling
Cyclotetradecane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyclotetradecane

Cat. No.: B1198814

Essential Safety and Handling Guide for
Cyclotetradecane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling
Cyclotetradecane in a laboratory setting. Adherence to these procedures is critical for

ensuring personnel safety and proper experimental conduct.

Cyclotetradecane: Physical and Chemical Properties

A summary of key quantitative data for Cyclotetradecane is presented below.
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Property Value Source(s)
CAS Number 295-17-0 [1112]
Molecular Formula CiaHzs [11[2][3]
Molecular Weight 196.37 g/mol [1112][3]
Appearance Solid [3]

Melting Point 56.2 °C [3]

Boiling Point 280.9 °C at 760 mmHg [2][4]
Density 0.79 g/cm?3 [2]

Flash Point 113.1°C [2][4]
Vapor Pressure 0.00625 mmHg at 25°C [2]

Personal Protective Equipment (PPE) and Handling

While Cyclotetradecane is a relatively stable, non-volatile solid hydrocarbon, proper personal
protective equipment is mandatory to prevent skin and eye irritation.

ired | : :

PPE Category Specification Rationale

) Safety glasses with side Protects against accidental
Eye Protection ) ) ]
shields or goggles. splashes or airborne particles.

) Chemical-resistant gloves ) ]
Hand Protection o Prevents direct skin contact.
(e.g., nitrile).

_ Protects clothing and skin from
Body Protection Laboratory coat. o
contamination.

Handling Protocol

» Engineering Controls: Handle Cyclotetradecane in a well-ventilated area. For procedures
that may generate dust, a chemical fume hood is recommended.[5]
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» General Handling: Avoid direct contact with skin and eyes. Do not ingest or inhale. Wash
hands thoroughly after handling.[5][6]

e Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.[6]

Emergency Procedures and First Aid

Immediate and appropriate response to exposure is critical.

Exposure Route First Aid Protocol

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact i ) )

and lower eyelids occasionally. Seek medical

attention if irritation persists.[6]

Remove contaminated clothing. Wash the
Skin Contact affected area with soap and water. Seek

medical attention if irritation develops.[6]

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek medical

attention if respiratory symptoms develop.[6]

Do not induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.[6]

Spill and Disposal Plan

Proper containment and disposal are essential to prevent environmental contamination and
ensure a safe laboratory environment.

Spill Containment Protocol

 Isolate the Area: Restrict access to the spill area.

o Don PPE: Wear the appropriate personal protective equipment.
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o Contain the Spill: For solid spills, carefully sweep or scoop the material to avoid creating
dust. Place the spilled material into a designated, labeled waste container.

e Clean the Area: Clean the spill area with a suitable solvent and then wash with soap and
water.

Waste Disposal Protocol

Cyclotetradecane should be disposed of as non-halogenated organic solid waste.

e Waste Collection: Place all Cyclotetradecane waste into a clearly labeled, sealed container
designated for "Non-Halogenated Organic Solid Waste".[5]

o Storage: Store the waste container in a designated satellite accumulation area, away from
incompatible materials.[7]

» Disposal: Arrange for pick-up and disposal by a licensed hazardous waste management
company. Disposal will likely be through incineration.[6] Do not dispose of Cyclotetradecane
down the drain or in regular trash.[5]

Workflow for Handling and Disposal of
Cyclotetradecane
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Preparation

Don Personal Protective Equipment
(Goggles, Gloves, Lab Coat)

Prepare Well-Ventilated Workspace
(Fume Hood if Necessary)

Weigh Cyclotetradecane

Transfer to Reaction Vessel

Post-ExGeriment

Decontaminate Glassware and Surfaces

Disposal

Collect Solid Waste in Collect Contaminated Materials
Labeled Container (e.g., gloves, wipes)

Store in Satellite Accumulation Area

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Cyclotetradecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-cyclotetradecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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